Cas no 1805313-36-3 (3-(Difluoromethyl)-6-iodopyridine-2-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-6-iodopyridine-2-carbonyl chloride
• CAS No: 1805313-36-3
• MF: C₇H₃ClF₂INO
• MW: 317.459100008011
• CID: 4812343
• Update Time: 2025-06-07

3-(Difluoromethyl)-6-iodopyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodopyridine-2-carbonyl chloride

• Inchi： 1S/C7H3ClF2INO/c8-6(13)5-3(7(9)10)1-2-4(11)12-5/h1-2,7H
• InChI Key： OZYBJPJCJGHKNZ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)F)C(C(=O)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-6-iodopyridine-2-carbonyl chloride

3-(Difluoromethyl)-6-iodopyridine-2-carbonyl chloride (CAS No. 1805313-36-3): An Overview of Its Synthesis, Properties, and Applications

3-(Difluoromethyl)-6-iodopyridine-2-carbonyl chloride (CAS No. 1805313-36-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its difluoromethyl and iodine substituents, which contribute to its reactivity and functional versatility.

The synthesis of 3-(Difluoromethyl)-6-iodopyridine-2-carbonyl chloride involves a series of well-defined chemical reactions. One common approach begins with the preparation of 3-(difluoromethyl)-6-iodopyridine, which can be synthesized from commercially available starting materials through a series of substitution and coupling reactions. The subsequent conversion to the corresponding acid chloride is typically achieved using thionyl chloride (SOCl₂) or oxalyl chloride (ClCOCOCl) under carefully controlled conditions. This process yields a highly reactive intermediate that can be readily utilized in further synthetic transformations.

The physical and chemical properties of 3-(Difluoromethyl)-6-iodopyridine-2-carbonyl chloride are of great interest to researchers. The compound is a colorless to pale yellow liquid with a molecular weight of approximately 349.44 g/mol. It exhibits excellent solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). The presence of the difluoromethyl group imparts unique electronic properties, enhancing the compound's reactivity and selectivity in various chemical reactions. Additionally, the iodine substituent provides a valuable handle for further functionalization through cross-coupling reactions.

In the context of pharmaceutical research, 3-(Difluoromethyl)-6-iodopyridine-2-carbonyl chloride has shown promise as an intermediate in the synthesis of novel bioactive compounds. Recent studies have explored its use in the development of small molecule inhibitors targeting specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3-(difluoromethyl)-6-substituted pyridine derivatives as potent inhibitors of a key enzyme implicated in cancer progression. The introduction of the difluoromethyl group was found to significantly enhance the potency and selectivity of these inhibitors.

Beyond its pharmaceutical applications, 3-(Difluoromethyl)-6-iodopyridine-2-carbonyl chloride has also found utility in materials science and organic synthesis. The compound's reactivity makes it an excellent building block for constructing complex molecular architectures. Researchers have utilized it in the synthesis of advanced polymers and functional materials with tailored properties for applications ranging from electronics to catalysis. A notable example is the use of this compound as a monomer in the preparation of conjugated polymers with enhanced electronic conductivity and photovoltaic performance.

The environmental impact and safety profile of 3-(Difluoromethyl)-6-iodopyridine-2-carbonyl chloride are important considerations for its industrial application. While the compound is generally considered stable under standard laboratory conditions, appropriate handling and storage practices are essential to ensure safety. It is recommended to handle this compound in well-ventilated areas and to use personal protective equipment such as gloves and goggles. Additionally, proper disposal methods should be followed to minimize environmental impact.

In conclusion, 3-(Difluoromethyl)-6-iodopyridine-2-carbonyl chloride (CAS No. 1805313-36-3) is a valuable chemical intermediate with a wide range of applications in pharmaceutical research, materials science, and organic synthesis. Its unique chemical structure, reactivity, and functional versatility make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in the scientific community.